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Introduction

Tubulin Folding Cofactor A (TBCA) is a crucial protein involved in the tubulin folding pathway,
specifically in the stabilization and folding of B-tubulin. Its role in microtubule dynamics makes it
a protein of significant interest in various research fields, including oncology and neurobiology.
The production of high-quality, recombinant TBCA is essential for structural studies, drug
screening, and functional assays. This document provides detailed application notes and
protocols for the expression and purification of recombinant TBCA protein using common
laboratory expression systems.

Data Presentation

The selection of an expression system is a critical first step and significantly impacts the yield
and characteristics of the recombinant protein. Below is a summary of expected yields and
purity for TBCA expressed in E. coli, baculovirus-infected insect cells, and mammalian cells.
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High yield,
Escherichia cost-effective,
Prokaryotic coli (e.g., 5-20 >95% None but may lead
BL21(DE3)) to inclusion
bodies.
Good for
complex
Spodoptera proteins
Insect Cells frugiperda 2-10 >95% Yes requiring
(S19) some post-
translational
modifications.
Produces
Human protein with
Mammalian Embryonic the most
Cells Kidney oo >98% ves native folding
(HEK293) and

modifications.

Signaling Pathway

TBCA is a key component of the tubulin folding pathway, which is essential for the formation of

functional a/p-tubulin heterodimers that polymerize into microtubules.
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Tubulin folding pathway involving TBCA.

Experimental Workflow

The general workflow for recombinant TBCA production involves gene cloning, protein
expression, cell lysis, and a multi-step purification process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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